The focus of this research was to study the effect of combining nanofillers with different geometry and surface chemistry on the structure and properties of biopolymers as an alternative to traditional plastics. How the inclusion of 2D graphene oxide (GO) or reduced GO (rGO) combined with 1D sepiolite (SPT) or cellulose nanocrystals (CNCs) affect the structure and properties of chitosan and chitosan/carboxymethyl cellulose (CMC) materials was investigated. A 3D interconnected microstructure formed, composed of GO and SPT due to the strong interactions between these hydrophilic nanofillers. The chitosan/CMC/GO/SPT composite had the highest tensile strength (77.5 ± 1.2 MPa) and Young’s modulus (1925.9 ± 120.7 MPa). For the un-plasticised matrices, hydrophobic rGO nanosheets generally hindered the interaction of SPT or CNCs with the polysaccharides (chitosan and CMC) and consequently, composite properties were mainly determined by the rGO. However, for the chitosan matrix plasticised by 1-ethyl-3-methylimidazolium acetate ([C2mim][OAc]), rGO + CNCs or rGO + SPT disrupted polymer chain interactions more effectively than the nanofillers when added alone and resulted in the chitosan being more plasticised, as shown by increased chain mobility, ductility, and surface hydrophilicity. For the [C2mim][OAc]-plasticised chitosan/CMC matrix, the advantages of including hybrid fillers, rGO + CNCs or rGO + SPT, were also obtained, resulting in higher thermal stability and surface hydrophobicity.

This paper focuses on the physicochemical changes that happen in cold mix asphalts during curing, and more specifically, while and after transitioning to different simulated seasons. Several tests were carried out in order to better grasp the influence of the weather (temperature and humidity) on the curing of such materials. The mechanical behaviour of the mix was assessed using oedometer tests. The physicochemical evolutions of extracted binders, such as oxidation and rheology, were evaluated. The results show stiffening of the mix and ageing of the binder linked to a higher temperature and a lower humidity. A low temperature and high moisture seem to slow down these evolutions. However the binder behaviour does not explain the whole mix behaviour as the kinetics between them are not always similar. Thus other mechanisms are yet to be found and taken into account to fully understand cold mix asphalts behaviour.

Biodegradable films based on thermoplastic corn starch (TPS) and copper particles with antimicrobial capacity were developed. Copper nanoparticles (Cu) and silica coated copper microparticles (Si-Cu) in the range of 0.25 to 5% were used. Composite films were obtained by melt-mixing and subsequent thermo-compression. Particles distribution within TPS matrix and the presence of some pores and cracks, induced by Si-Cu particles, was evaluated by SEM. The presence of both fillers gave composite films a brown pigmentation and decreased their transparency; these effects were more pronounced at higher particles concentrations. Regarding mechanical properties, copper particles at 1 and 5% acted as reinforcing agents increasing the maximum tensile strength but their presence lead to a decrease in elongation at break, affecting films ductility. Composites inhibited the growth of Gram+ and Gram- bacteria, demonstrating their antimicrobial capacity. Copper effectively migrated to a simulant of aqueous foods and naked particles concentration in the simulant medium resulted higher than the minimum inhibitory concentration for bacteria. The characteristics and properties of developed composite films make them an interesting material for food primary packaging, mainly for meat fresh products.

Composites of polymers and the graphene family of 2D materials continue to attract great interest due their potential to dissipate heat, thus extending the in-service life of electronic and other devices. Such composites can be 3D printed using Fused Deposition Modelling into complex bespoke structures having enhanced properties, including thermal conductivity in different directions. While there are controversial opinions on the limitations of FDM for large-scale and high volume production (e.g. long production times, and expensive printers required), FDM is an innovative solution to the manufacture of small objects where effective thermal management is required and it is a valid alternative for the manufacture of (micro)-electronic components. There are few papers published on the FDM of functional composite materials based on graphene(s). In this mini-review, we describe the many technical challenges that remain to successful printing of these composites by FDM, including orientation effects, void formation, printing and feeding rates, nozzle and printing bed temperatures and the role each has in determining the thermal conductivity of any composite product made by FDM. We also compare these initial reports with those on FDM of other and related carbonaceous fillers, such as multi-walled carbon nanotubes and carbon fibre.

A study on electrical conduction of carbon/epoxy laminates has so far been conducted in an ad hoc nature without a standardised method, involving many extrinsic factors. How these factors affect electrical conduction of carbon/epoxy laminates has not been well established. The objectives of this work are to ascertain the effects of electrical currents, temperatures, and clamping torques on the anisotropic electrical conduction of carbon/epoxy laminates. Two-probe method with solid electrodes was developed with machined carbon/epoxy laminate specimens of various dimensions. The contributions of elevated temperatures and clamping pressures to electrical conduction were investigated. Various contact conditions with or without conductive paint were examined. The relationship of electrical resistance correlating with temperature and clamping pressure was developed to aid an analysis of data trends. From the average test results of 18 groups, aided with qualitative predictions, the milliampere-to-ampere increases of current led to significant reductions in electrical conductivities in both in-plane and through-the-thickness directions. The rises of temperatures resulted in the similar reductions in electrical conductivity due to the increased resistance. The increase in clamping torque increased the electrical conductivity values in both directions. Applying conductive paint to the contact faces did not appear to affect the contact resistance. Thus, the enhanced values of electrical conductivity from the painted specimens were attributed to their lower body temperatures, as the conductive paint at the contact faces soaked up the substantial amount of the electrical energies.

The performance of electric sensors is continuously improving due to the demands of modern vehicles and electronic devices. Magnetic sensors are used in a wide field of applications. However, handling and mounting the typical high-performance rare earth permanent magnets are challenging due to their brittleness. A constant magnetic flux is a key property of the magnetic setup in many devices. State-of-the-art adhesive bonding of magnets in devices can cause problems due to the low durability and viscous behaviour of adhesive polymers, as the magnet may change its position and hence, the magnetic flux distribution in the magnetic setup changes. Ultrasonic welding is a powerful technique to join hybrid material systems quickly and reliably, providing high joint strength, even for brittle materials such as glasses, ceramics and rare earth permanent magnets. The latter is being investigated in this work for the first time. The ultrasonic welding process was adapted to join 316L stainless steel, representing potential components of magnetic devices, to Ni/Cu/Ni-coated Nd2Fe14B. In addition to directly joined steel/magnet-hybrids, ductile aluminium and nickel interlayers were used in order to enhance the joint strength. Process parameters were developed and evaluated considering the resulting shear strength of the joints. The highest shear strength of 35 MPa was achieved for 316L/Nd2Fe14B and 316L/Al/Nd2Fe14B, which is more than twice the shear strength of adhesively bonded joints of up to 20 MPa, according to the literature. The functional performance of the hybrid material systems, evaluated by the magnetic flux density of the hybrid material systems was the highest for directly bonded joints, and those with a nickel interlayer, which did not show any losses in comparison to the single magnet in its initial state. Joints with an aluminium interlayer showed losses of 3% and adhesively bonded joints showed losses of 7% of the magnetic flux density. In summary, the results of this work indicate that ultrasonic welding is a suitable technique to improve the production process and performance of magnetic devices.

The exploration of a noble-metal-free and nitrogen-doped carbon (M–N/C) composite electrocatalyst for the oxygen reduction reaction (ORR) remains a great challenge. The activities of the M–N/C composite electrocatalysts are mainly affected by the metal active sites, pyridinic nitrogen, and graphitic nitrogen. In the present work, the iron-coordinated self-assembly is proposed for the preparation of iron-chelating pyridine nitrogen-rich coordinated nanosheet (IPNCN) composites as electrocatalysts. Due to the highly conjugated structure of the IPNCN precursor, the pyridine nitrogen elements at both ends of the tetrapyrido [3,2-a:2',3'-c:3'',2''-h:2''',3'''-j] phenazine (TP) provide the multiple ligands, and the coordination interactions between the irons and the pyridine nitrogen further improve the thermodynamic stability, where the metal active sites and nitrogen elements are uniformly distributed in the whole structure. The resultant IPNCN composites exhibit excellent ORR performance with an onset potential of 0.93 V and a half potential of 0.84 V. Furthermore, the IPNCN composite electrocatalysts show the higher methanol resistance and electrochemical durability than the commercial Pt/C catalysts. It could be convinced that the as-designed IPNCN composite catalysts would be a promising alternative to the noble metal Pt-based catalysts in the practical applications.

Fusion assembly is a highly promising technique for joining thermoplastic composite to thermoset composites, enabling the use of both the most affordable composite material and process for each substructure. However, some major challenges need to be addressed such as functionalizing the thermoset composite surface through co-curing with an appropriate thermoplastic interlayer or realizing a fast and robust welding process that meets all quality and mechanical requirements. In this paper, we investigated the potential of polyetheretherketone (PEEK) and its amorphous (PEEK A) and semicristalline (PEEK SC) states as interlayer materials, co-cured onto thermoset composites. A surface preparation involving the atmospheric plasma process demonstrated that both PEEK state materials can be used as interlayer with favorable adhesion properties. The influence of the plasma treatment on surface properties and morphology was also experimentally characterized.

Conventional carbon fibre laminates are known to be moderately electrically conductive in-plane, but have a poor through-thickness conductivity. This poses a problem for functionality aspects that are of increasing importance to industry, such as sensing, current collection, inductive/resistive heating, electromagnetic interference (EMI) shielding, etc. This restriction is of course more pronounced for non-conductive composite reinforcements such as glass, organic or natural fibres. Among various solutions to boost through-thickness electrical conductivity, tufting with hybrid micro-braided metal-carbon fibre yarns is one of the most promising. As a well-characterised method of through thickness reinforcement, tufting is easily implementable in a manufacturing environment. The hybridisation of materials in the braid promotes the resilience and integrity of yarns, while integrating metal wires opens up a wide range of multifunctional applications. Many configurations can be produced by varying braid patterns and the constituting yarns/wires. A predictive design tool is therefore necessary to select the right material configuration for the desired functional and structural performance. This paper suggests a fast and robust method for generating finite-element models of the braids, validates the prediction of micro-architecture and electrical conductivity, and demonstrates successful manufacturing of composites enhanced with braided tufts.

Tungsten disulfide (WS2) nanotubes (NTs) are examined here as a filler for polylactide (PLA) for their ability to accelerate PLA crystallization and for their promising biocompatibility in relevant to biomedical applications of PLA-WS2 nanocomposites. In this work, we have studied the structural and thermal properties of PLA-WS2 nanocomposite films varying the concentration of WS2 NTs from 0 (neat PLA) to 0.6 wt%. The films were uniaxially drawn at 90 °C and annealed at the same temperature for 3 and 10 min. Using wide angle x-ray scattering, Raman spectroscopy and differential scanning calorimetry, we probed the effects of WS2 NT addition on the structure of the PLA films at various stages of processing (unstretched, stretching, annealing). We found that 0.6 wt% of WS2 induces the same level of crystallinity in as stretched PLA-WS2 as annealing in neat PLA for 10 min. These data provide useful insights into the role of WS2 NTs on the structural evolution of PLA-WS2 composites under uniaxial deformation, and extend their applicability to situations where fine tuning of PLA crystallinity is desirable.